Cas no 1355246-95-5 (N,N-Diethyl 2-Bromo-6-fluorobenzylamine)

• Product Name: N,N-Diethyl 2-Bromo-6-fluorobenzylamine
• CAS No: 1355246-95-5
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• MDL: MFCD21333060
• CID: 2771392
• PubChem ID: 70699619
• Update Time: 2025-04-21

N,N-Diethyl 2-Bromo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-6-fluorophenyl)methyl]-N-ethylethanamine
• N,N-Diethyl 2-bromo-6-fluorobenzylamine;
• N,N-Diethyl2-bromo-6-fluorobenzylamine
• N,N-Diethyl 2-bromo-6-fluorobenzylamine
• 1355246-95-5
• CS-0212068
• DTXSID80742734
• MFCD21333060
• 2-Bromo-N,N-diethyl-6-fluorobenzenemethanamine
• BS-25316
• N,N-Diethyl 2-Bromo-6-fluorobenzylamine

• MDL： MFCD21333060
• Inchi： 1S/C11H15BrFN/c1-3-14(4-2)8-9-10(12)6-5-7-11(9)13/h5-7H,3-4,8H2,1-2H3
• InChI Key： WTAAMIGGRUJHAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CN(CC)CC)F

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 259.3±25.0 °C at 760 mmHg
• Flash Point: 110.6±23.2 °C
• PSA: 3.24000
• LogP: 3.43000
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Diethyl 2-Bromo-6-fluorobenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines